Cas no 1208077-71-7 (2-Bromo-4-ethylphenylisothiocyanate)

• Product Name: 2-Bromo-4-ethylphenylisothiocyanate
• CAS No: 1208077-71-7
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 4577614
• Update Time: 2022-09-22

2-Bromo-4-ethylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethyl-1-isothiocyanatobenzene
• 2-Bromo-4-ethylphenylisothiocyanate

• Inchi： 1S/C9H8BrNS/c1-2-7-3-4-9(11-6-12)8(10)5-7/h3-5H,2H2,1H3
• InChI Key： ALUMYSWTGKEARS-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=C(CC)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2